Cas no 2411322-78-4 ((2E)-N-(2,2-difluoroethyl)-4-(dimethylamino)-N-[1-(1-methyl-1H-pyrazol-3-yl)ethyl]but-2-enamide)

• Product Name: (2E)-N-(2,2-difluoroethyl)-4-(dimethylamino)-N-[1-(1-methyl-1H-pyrazol-3-yl)ethyl]but-2-enamide
• CAS No: 2411322-78-4
• MF: C₁₄H₂₂F₂N₄O
• MW: 300.347489833832
• CID: 6200922
• PubChem ID: 165771091
• Update Time: 2025-05-20

(2E)-N-(2,2-difluoroethyl)-4-(dimethylamino)-N-[1-(1-methyl-1H-pyrazol-3-yl)ethyl]but-2-enamide Chemical and Physical Properties

Names and Identifiers

• EN300-26585236
• 2411322-78-4
• (2E)-N-(2,2-difluoroethyl)-4-(dimethylamino)-N-[1-(1-methyl-1H-pyrazol-3-yl)ethyl]but-2-enamide
• Z3952175504

• Inchi： 1S/C14H22F2N4O/c1-11(12-7-9-19(4)17-12)20(10-13(15)16)14(21)6-5-8-18(2)3/h5-7,9,11,13H,8,10H2,1-4H3/b6-5+
• InChI Key： YYRQLNIZYVTWBC-AATRIKPKSA-N
• SMILES： FC(CN(C(/C=C/CN(C)C)=O)C(C)C1C=CN(C)N=1)F

Computed Properties

• Exact Mass: 300.17616766g/mol
• Monoisotopic Mass: 300.17616766g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 7
• Complexity: 363
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 41.4Ų

Additional information on (2E)-N-(2,2-difluoroethyl)-4-(dimethylamino)-N-[1-(1-methyl-1H-pyrazol-3-yl)ethyl]but-2-enamide

Introduction to Compound with CAS No. 2411322-78-4 and Its Applications in Chemical Biology

Compound with the CAS number 2411322-78-4 is a fascinating molecule that has garnered significant attention in the field of chemical biology. This compound, formally known as (2E)-N-(2,2-difluoroethyl)-4-(dimethylamino)-N-[1-(1-methyl-1H-pyrazol-3-yl)ethyl]but-2-enamide, exhibits a complex structural framework that suggests potential biological activities. The presence of multiple functional groups, including dimethylamino, difluoroethyl, and 1-methyl-1H-pyrazol-3-yl moieties, makes this compound a promising candidate for further investigation in drug discovery and therapeutic development.

The structural design of this molecule incorporates elements that are frequently explored in the quest for novel bioactive compounds. The but-2-enamide moiety, in particular, is known for its role in various pharmacophores, contributing to the compound's potential interactions with biological targets. Additionally, the incorporation of a dimethylamino group enhances the compound's basicity, which can be crucial for interactions with acidic biological receptors.

In recent years, there has been a growing interest in the development of molecules that can modulate biological pathways associated with diseases. The unique structural features of compound CAS No. 2411322-78-4 position it as a candidate for further exploration in this context. Specifically, the 1-methyl-1H-pyrazol-3-yl group is a common scaffold in medicinal chemistry, known for its ability to interact with various enzymes and receptors. This moiety has been extensively studied for its potential in developing treatments for conditions such as cancer, inflammation, and neurological disorders.

The difluoroethyl group is another notable feature of this compound. Fluorine atoms are frequently introduced into pharmaceutical molecules due to their ability to enhance metabolic stability, improve binding affinity, and modulate pharmacokinetic properties. The presence of two fluorine atoms in this compound suggests that it may exhibit enhanced bioavailability and prolonged half-life compared to analogous molecules without fluorine substitution.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of molecules with high accuracy before conducting expensive experimental trials. By leveraging techniques such as molecular docking and quantum mechanical calculations, scientists can identify potential binding sites and interactions between this compound and biological targets. These computational studies have already provided valuable insights into the possible mechanisms of action of this molecule.

The synthesis of this compound presents an intriguing challenge due to its complex structural features. However, recent developments in synthetic methodologies have made it possible to construct such molecules with greater efficiency and precision. Techniques such as transition metal-catalyzed reactions and asymmetric synthesis have been particularly useful in constructing the intricate frameworks found in this compound.

In conclusion, compound CAS No. 2411322-78-4 represents a promising area of research in chemical biology. Its unique structural features and potential biological activities make it an attractive candidate for further investigation. As our understanding of biological pathways continues to expand, molecules like this one will play a crucial role in the development of novel therapeutics.